Cas no 141245-81-0 (N-[4-(4-chloro-1H-1,3-benzodiazol-2-yl)phenyl]acetamide)

• Product Name: N-[4-(4-chloro-1H-1,3-benzodiazol-2-yl)phenyl]acetamide
• CAS No: 141245-81-0
• MF: C₁₅H₁₂ClN₃O
• MW: 285.728281974792
• CID: 3728294
• PubChem ID: 762551
• Update Time: 2025-05-26

N-[4-(4-chloro-1H-1,3-benzodiazol-2-yl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-(4-chloro-1H-benzimidazol-2-yl)phenyl]-
• N-(4-(4-chloro-1H-benzo[d]imidazol-2-yl)phenyl)acetamide
• Acetamide, N-[4-(7-chloro-1H-benzimidazol-2-yl)phenyl]-
• N-[4-(4-chloro-1H-1,3-benzodiazol-2-yl)phenyl]acetamide
• AKOS003247488
• HMS1369E08
• F0349-3671
• 141245-81-0
• N-[4-(4-chloro-1H-benzimidazol-2-yl)phenyl]acetamide
• Oprea1_521812
• SR-01000391051
• Oprea1_005226
• SR-01000391051-1
• ChemDiv2_000096

• Inchi： 1S/C15H12ClN3O/c1-9(20)17-11-7-5-10(6-8-11)15-18-13-4-2-3-12(16)14(13)19-15/h2-8H,1H3,(H,17,20)(H,18,19)
• InChI Key： KYSSZLFUHHADSF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2NC3=C(Cl)C=CC=C3N=2)C=C1)(=O)C

Computed Properties

• Exact Mass: 285.0668897Da
• Monoisotopic Mass: 285.0668897Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.8Ų

Additional information on N-[4-(4-chloro-1H-1,3-benzodiazol-2-yl)phenyl]acetamide

N-[4-(4-chloro-1H-1,3-benzodiazol-2-yl)phenyl]acetamide: A Comprehensive Overview

The compound N-[4-(4-chloro-1H-1,3-benzodiazol-2-yl)phenyl]acetamide, identified by the CAS number 141245-81-0, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of acetamides, which are widely studied for their diverse chemical and biological properties. The structure of this molecule is characterized by a benzodiazole ring system substituted with a chlorine atom at the 4-position and an acetamide group attached to the phenyl ring. Such structural features make it a promising candidate for research in fields such as pharmacology, materials science, and organic synthesis.

Recent advancements in synthetic chemistry have enabled the precise synthesis of N-[4-(4-chloro-1H-1,3-benzodiazol-2-yl)phenyl]acetamide, leveraging advanced methodologies such as Suzuki coupling and Stille coupling reactions. These techniques allow for the construction of complex aromatic systems with high precision and efficiency. The incorporation of the benzodiazole moiety into the molecule imparts unique electronic properties, making it suitable for applications in optoelectronics and sensor technologies. For instance, studies have shown that this compound exhibits strong fluorescence under UV light, which could be exploited in the development of novel sensors for environmental monitoring.

In the realm of pharmacology, N-[4-(4-chloro-1H-1,3-benzodiazol-2-yl)phenyl]acetamide has garnered attention due to its potential as a lead compound in drug discovery. Research indicates that this molecule possesses significant antioxidant and anti-inflammatory properties, which could be harnessed in the development of therapeutic agents for chronic diseases such as neurodegenerative disorders and cardiovascular conditions. Furthermore, its ability to modulate key cellular pathways makes it a valuable tool in studying disease mechanisms at a molecular level.

The synthesis of N-[4-(4-chloro-1H-1,3-benzodiazol-2-yl)phenyl]acetamide involves a multi-step process that begins with the preparation of the benzodiazole derivative. This is followed by nucleophilic acylation to introduce the acetamide group. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Recent studies have also explored green chemistry approaches for synthesizing this compound, emphasizing the use of environmentally friendly solvents and catalysts to minimize ecological impact.

In terms of applications, N-[4-(4-chloro-1H-1,3-benzodiazol-2-yl)phenyl]acetamide has shown promise in materials science as a building block for constructing advanced materials with tailored properties. For example, its ability to form self-assembled monolayers makes it a candidate for use in nanotechnology applications such as molecular electronics and drug delivery systems. Additionally, its photoluminescent properties render it useful in bioimaging technologies, where precise tracking of biological processes is essential.

From an analytical standpoint, the characterization of N-[4-(4-chloro-1H-1,3-benzodiazol-2-yl)phenyl]acetamide has been carried out using state-of-the-art techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods provide detailed insights into the molecular structure and purity of the compound, ensuring its reliability for downstream applications. Moreover, computational modeling studies have been conducted to predict its behavior in various chemical environments, further enhancing our understanding of its properties.

In conclusion, N-[4-(4-chloro-1H-1,3-benzodiazol-2-yllphenyl]acetamide stands out as a versatile compound with multifaceted applications across diverse scientific disciplines. Its unique structural features and functional groups make it an invaluable tool for researchers seeking innovative solutions in pharmacology, materials science, and beyond. As ongoing research continues to uncover new facets of its potential, this compound is poised to play a pivotal role in advancing scientific knowledge and technological innovation.